Cas no 246870-75-7 (Derrisisoflavone B)
Derrisisoflavone B structure
Product Name:Derrisisoflavone B
CAS No:246870-75-7
MF:C25H26O6
MW:422.470347881317
CID:1080776
PubChem ID:10812165
Update Time:2025-04-20
Derrisisoflavone B Chemical and Physical Properties
Names and Identifiers
-
- Derrisisoflavone B
- 246870-75-7
- 4H-1-Benzopyran-4-one, 5,7-dihydroxy-3-[4-hydroxy-3-(2-hydroxy-3-methyl-3-buten-1-yl)phenyl]-6-(3-methyl-2-buten-1-yl)-, (+)-
- AKOS032961855
- DerrisisoflavoneB
- FS-8634
- 5,7-dihydroxy-3-[4-hydroxy-3-(2-hydroxy-3-methylbut-3-enyl)phenyl]-6-(3-methylbut-2-enyl)chromen-4-one
- 5,7,4'-Trihydroxy-3'-(2-hydroxy-3-methyl-3-butenyl)-6-prenylisoflavone
- 5,7-DIHYDROXY-3-[4-HYDROXY-3-(2-HYDROXY-3-METHYLBUT-3-EN-1-YL)PHENYL]-6-(3-METHYLBUT-2-EN-1-YL)CHROMEN-4-ONE
- [ "" ]
-
- Inchi: 1S/C25H26O6/c1-13(2)5-7-17-21(28)11-22-23(24(17)29)25(30)18(12-31-22)15-6-8-19(26)16(9-15)10-20(27)14(3)4/h5-6,8-9,11-12,20,26-29H,3,7,10H2,1-2,4H3
- InChI Key: VTPPCNLZUDSZGM-UHFFFAOYSA-N
- SMILES: O1C=C(C(C2C(=C(C(=CC1=2)O)C/C=C(\C)/C)O)=O)C1=CC=C(C(=C1)CC(C(=C)C)O)O
Computed Properties
- Exact Mass: 422.17300
- Monoisotopic Mass: 422.17293854g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 736
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 107Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.3±0.1 g/cm3
- Boiling Point: 663.5±55.0 °C at 760 mmHg
- Flash Point: 227.3±25.0 °C
- PSA: 111.13000
- LogP: 4.56500
- Vapor Pressure: 0.0±2.1 mmHg at 25°C
Derrisisoflavone B Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Derrisisoflavone B Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3833-1 mg |
Derrisisoflavone B |
246870-75-7 | 1mg |
¥2915.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN3833-1mg |
Derrisisoflavone B |
246870-75-7 | 1mg |
¥ 4500 | 2024-07-20 | ||
| TargetMol Chemicals | TN3833-1 mg |
Derrisisoflavone B |
246870-75-7 | 98% | 1mg |
¥ 4,500 | 2023-07-11 | |
| A2B Chem LLC | AB25551-5mg |
Derrisisoflavone B |
246870-75-7 | 5mg |
$719.00 | 2024-04-20 |
Derrisisoflavone B Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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